4-[(6-Methylpyridin-3-yl)oxy]pyridin-3-amine

• CAS RN: 919118-81-3
• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 4-(6-methylpyridin-3-yl)oxypyridin-3-amine
• InChI: InChI=1S/C11H11N3O/c1-8-2-3-9(6-14-8)15-11-4-5-13-7-10(11)12/h2-7H,12H2,1H3
• InChI Key: PGBCAMJMVDJCCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)OC2=C(C=NC=C2)N

Description

4-[(6-Methylpyridin-3-yl)oxy]pyridin-3-amine is a useful research compound. Its molecular formula is C11H11N3O and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a refluxing mixture of iron powder (2.55 g, 45.93 mmol) and ammonium chloride (307 mg, 5.74 mmol) in ethanol (45 mL) and water (8 mL) was added 4-(6-methyl-pyridin-3-yloxy)-3-nitropyridine (AMR01121, 1.93 g, 8.35 mmol) and the resulting mixture was stirred at reflux for 2 h. After removal of the solvent, the residue was diluted in aqueous sodium hydrogen carbonate (40 mL) and extracted with DCM (3×20 mL). The organic layer was dried (MgSO4), filtered and evaporated. Flash master chromatography of the crude product using DCM to DCM/MeOH 9:1 gradient as eluent gave 4-(6-methylpyridin-3-yloxy)-pyridin-3-ylamine (1.32 g, 79%) as an orange solid, mp 74-79° C.